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Compound of Interest

Compound Name: Dutacatib

Cat. No.: B1624490 Get Quote

For immediate safety and logistical guidance, researchers, scientists, and drug development

professionals handling Dutacatib must adhere to specific disposal procedures to mitigate

environmental risks and ensure regulatory compliance.

Dutacatib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative to prevent its release into the environment. The primary

disposal method for Dutacatib and its containers is through an approved waste disposal plant.

[1] Adherence to all federal, state, and local regulations is mandatory.[1]

Personal Protective Equipment (PPE) and Handling
Before handling Dutacatib for disposal or any other purpose, it is crucial to be equipped with

the appropriate personal protective equipment. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator.[1]

Ensure adequate ventilation and have an accessible safety shower and eye wash station in the

vicinity.[1]
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Step-by-Step Disposal Protocol
Segregation and Labeling:

Isolate Dutacatib waste from other laboratory waste streams.

Clearly label the waste container as "Dutacatib Waste" or with its chemical name and

include hazard symbols. For expired or unwanted materials, clearly label them for disposal

(e.g., "To be disposed," "Do not use," or "Expired") and segregate them from the active

inventory.[2]

Containment:

Ensure the waste container is tightly sealed to prevent leaks or spills.[1]

Store the sealed container in a cool, well-ventilated area away from direct sunlight and

sources of ignition.[1]

Spill Management:

In the event of a spill, prevent further leakage and keep the product away from drains or

water courses.[1]

Use personal protective equipment during cleanup.[1]

Absorb spills with a finely-powdered liquid-binding material such as diatomite or universal

binders.[1]

Collect the absorbed material and any contaminated soil or surfaces into a suitable,

sealed container for disposal.[1]

Final Disposal:

Dispose of the container with Dutacatib waste through a licensed and approved

hazardous waste disposal company.[1]

Do not dispose of Dutacatib down the drain or in the regular trash.[1]
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Quantitative Data Summary
Parameter Value Reference

Molecular Formula C23H31N7O [1]

Molecular Weight 421.55 [1]

Acute Toxicity, Oral Category 4 [1]

Acute Aquatic Toxicity Category 1 [1]

Chronic Aquatic Toxicity Category 1 [1]

Experimental Protocols
No specific experimental protocols for the disposal of Dutacatib were cited in the provided

search results. The standard procedure is to follow the guidance of a licensed hazardous waste

disposal company, which will have its own established protocols in accordance with

regulations.
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Caption: Dutacatib Disposal and Spill Response Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1624490?utm_src=pdf-body-img
https://www.benchchem.com/product/b1624490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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